Cyclohexylamine

• IUPAC Name: cyclohexanamine
• InChI: InChI=1S/C6H13N/c7-6-4-2-1-3-5-6/h6H,1-5,7H2
• InChI Key: PAFZNILMFXTMIY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N
• Molecular Formula: C6H13N, Array
• DSSTOX Substance ID: DTXSID1023996
• Molecular Weight: 99.17 g/mol
• Physical Description: Cyclohexylamine appears as a clear colorless to yellow liquid with an odor of ammonia. Flash point 90 °F. Irritates the eyes and respiratory system. Skin contact may cause burns. Less dense than water. Vapors heavier than air. Toxic oxides of nitrogen produced during combustion., Liquid; Other Solid, Colorless or yellow liquid with a strong, fishy, amine-like odor; [NIOSH], Liquid, COLOURLESS-TO-YELLOW LIQUID WITH PUNGENT ODOUR., Colorless to yellow liquid with an odor of ammonia., Colorless or yellow liquid with a strong, fishy, amine-like odor.
• Boiling Point: 274.1 °F at 760 mmHg (EPA, 1998), 134.5 °C @ 760 mm Hg, 134.00 °C. @ 760.00 mm Hg, 134.5 °C, 274 °F
• Flash Point: 88 °F (EPA, 1998), 88 °F, 88 °F, 31 °C (Closed Cup), 28 °C c.c.
• Solubility: Very soluble (NTP, 1992), Very soluble in ethanol, miscible in ether and acetone., Miscible with common organic solvents: alcohol, ethers, ketones, esters, aliphatic hydrocarbons; completely miscible with aromatic hydrocarbons., SOL IN CHLORINATED HYDROCARBONS, MINERAL OIL, PEANUT OIL AND SOYA BEAN OIL, Miscible with water., 1000 mg/mL at 20 °C, Solubility in water: miscible, Miscible
• Density: 0.8647 at 77 °F (EPA, 1998) - Less dense than water; will float, 0.8647 @ 25 °C/25 °C, Relative density (water = 1): 0.86, 0.87
• Vapor Density: 3.42 (EPA, 1998) - Heavier than air; will sink (Relative to Air), 3.42 (Air= 1), Relative vapor density (air = 1): 3.42, 3.42
• Vapor Pressure: 11 mmHg (NIOSH, 2023), 10.1 [mmHg], 10.1 mm Hg @ 25 °C, Vapor pressure, kPa at 20 °C: 1.4, 11 mmHg
• Impurities: AVAILABLE COMMERCIALLY IN THE US...WITH PURITY, 98% MINIMUM; AND 0.5% MAXIMUM BY WEIGHT MOISTURE CONTENT.
• Color/Form: Colorless or yellow liquid.
• CAS RN: 108-91-8
• Melting Point: 0.1 °F (EPA, 1998), -17.7 °C, -18 °C, 0.1 °F, 0 °F

Description

Cyclohexylamine is an organic compound that belongs to the aliphatic amine class. It is a colorless liquid, although, like many amines, samples are often colored due to contaminants. It has a fishy odor and is miscible with water.

Synthesis Analysis

Cyclohexylamine is produced by two main routes. The primary method is the complete hydrogenation of aniline using some cobalt- or nickel-based catalysts. Another method involves the alkylation of ammonia using cyclohexanol.

Molecular Structure Analysis

The molecular formula of Cyclohexylamine is C6H13N. Its molecular weight is 99.1741. The IUPAC Standard InChI is InChI=1S/C6H13N/c7-6-4-2-1-3-5-6/h6H,1-5,7H2.

Chemical Reactions Analysis

Cyclohexylamine is used as an intermediate in the synthesis of other organic compounds. It is the precursor to sulfenamide-based reagents used as accelerators for vulcanization. It is also a building block for pharmaceuticals.

Physical And Chemical Properties Analysis

Cyclohexylamine is a clear colorless to yellow liquid with an odor of ammonia. It has a flash point of 90 °F. It is less dense than water, and its vapors are heavier than air. Toxic oxides of nitrogen are produced during its combustion.

Scientific Research Applications

Catalysis in Chemical Synthesis

Cyclohexylamine plays a significant role as an intermediate in catalytic processes. . This process is crucial for producing amines, which are foundational in creating polymers, dyes, surfactants, pharmaceuticals, and biologically active compounds. The efficiency of this reaction is influenced by factors such as the choice of base, hydrogen, solvents, and the catalyst support system.

Pharmaceutical Applications

In the pharmaceutical industry, cyclohexylamine derivatives are integral components. . The ability to synthesize these derivatives efficiently is of paramount importance due to their therapeutic significance.

Agrochemical Synthesis

Cyclohexylamine is a key ingredient in the synthesis of agrochemicals. .

Photoredox Catalysis

A novel application of cyclohexylamine is in photoredox catalysis . . This advancement allows for the creation of highly functionalized derivatives that were previously difficult to access, under mild reaction conditions and with excellent diastereoselectivities.

Mechanism of Action

Target of Action

Cyclohexylamine, an organic compound belonging to the aliphatic amine class , primarily targets the respiratory tract and skin . It also affects various organs in the body, including the liver, lungs, kidneys, brain, spleen, and gastrointestinal tract . In the cardiovascular system, it acts indirectly by causing the release of neuronally stored catecholamines .

Mode of Action

Cyclohexylamine exerts its effects primarily through its corrosive properties . It has a pronounced irritant effect on the respiratory tract, more so in mice than in other animals . In humans, inhalation of cyclohexylamine produces nausea, vomiting, dizziness, and irritation to the eyes and the upper respiratory tract . In the cardiovascular system, it acts as an indirect sympathomimetic amine, causing the release of neuronally stored catecholamines .

Biochemical Pathways

Cyclohexylamine is produced by the complete hydrogenation of aniline using some cobalt- or nickel-based catalysts . It is also prepared by alkylation of ammonia using cyclohexanol

Pharmacokinetics

Following oral administration, cyclohexylamine is absorbed rapidly and almost completely in both animals and humans . In humans, the peak concentration in the blood is reached after 1 to 2 hours, and the half-life is between 3 and 5 hours . Both in humans and in the animal species investigated, 90% or more of the administered doses of cyclohexylamine are eliminated via the urine . In humans, only a small percentage of it is found in compound form, as hydroxylated and deaminated metabolites .

Result of Action

The principal result of cyclohexylamine’s action is its corrosive effect on the skin and eyes . It also causes nausea, vomiting, dizziness, and irritation to the eyes and the upper respiratory tract in humans . In the cardiovascular system, it causes a dose-dependent rise in arterial blood pressure .

Action Environment

Cyclohexylamine is a fairly strong base with a pK_a of 10.6 . It is miscible with water and very soluble in ethanol, oil, ethers, acetone, esters, and alcohol . It has a strong, fishy, amine odor . It is used as an intermediate in the synthesis of other organic compounds and is effective as a corrosion inhibitor . It is also used as a flushing aid in the printing ink industry .

Safety and Hazards

Cyclohexylamine is listed as an extremely hazardous substance as defined by Section 302 of the U.S. Emergency Planning and Community Right-to-Know Act. It irritates the eyes and respiratory system. Skin contact may cause burns. Containers may explode when heated. Vapors may form explosive mixtures with air.

Future Directions

Cyclohexylamine is a useful intermediate in the production of many other organic compounds. Its derivatives, such as cyclamate, are popular artificial sweeteners. Therefore, research into improving its synthesis methods and understanding its properties can have significant implications for various industries.

Synthesis routes and methods I

Procedure details

It has now surprisingly been found that aniline can be efficiently hydrogenated over a ruthenium catalyst to produce cyclohexylamine with a minimum amount of byproduct dicyclohexylamine or cyclohexane by operating at a temperature of from 160° to 180° C. and by including from about 1 to about 8 parts by weight of ammonia per 100 parts aniline by weight in the charge. Moderate hydrogen pressures of from about 2 MPa to 5 MPa can be employed, and the reaction proceeds smoothly to completion in one half hour to four hours, with no rapid rise in temperature or localized heating. The ruthenium catalyst does not appear to be poisoned by the ammonia, and can be recycled a number of times.

Synthesis routes and methods II

Procedure details

N-methyl-3,3-diphenyl-propylamine hydrochloride, m.p. 159°-61° C. By a procedure analogous to that given above ethylene sulphate is reacted with butyllithium to give n-hexyl sulphate lithium salt which with cyclohexylamine gives N-cyclohexyl-n-hexylamine (b.p. 66° C./0.6).

Q & A

Q1: What is the molecular formula and weight of cyclohexylamine?

A1: Cyclohexylamine has the molecular formula C6H13N and a molecular weight of 99.17 g/mol.

Q2: Are there any spectroscopic studies characterizing cyclohexylamine?

A2: Yes, researchers have used infrared (IR) and electronic absorption spectroscopy to study the structure of copper(II) complexes with cyclohexylamine. []

Q3: How does the structure of cyclohexylamine influence its dielectric properties?

A3: The intramolecular dipole reorientation process in cyclohexylamine is slower compared to aniline due to the absence of mesomeric interaction. Studies using dielectric absorption measurements across a wide frequency range (0.3 to 135 GHz) revealed this difference. []

Q4: How is cyclohexylamine metabolized in the body?

A4: Cyclohexylamine is primarily metabolized in the liver. Studies using alpha-deuterium-labelled cyclohexylamine in rabbits demonstrated a significant isotope effect during its oxidative deamination by liver microsomes. This finding indicates that the cleavage of the C-H bond at the alpha position is a rate-limiting step in the metabolism of cyclohexylamine. []

Q5: Does cyclohexylamine exhibit any specific toxicity?

A5: While general toxicity information is limited, a unique effect of cyclohexylamine on Formosan subterranean termites (Coptotermes formosanus Shiraki) has been observed. Exposure to cyclohexylamine inexplicably induces a progressive loss of antennae in these termites, leading to abnormal behavior, cessation of feeding, and eventual death. This phenomenon points towards a potentially novel mechanism of toxicity. []

Q6: How does cyclohexylamine affect fertility and induce dominant lethal mutations in mice?

A6: Long-term treatment with high doses of cyclohexylamine sulfate (0.11% in food, corresponding to approx. 136 mg/kg body weight/day) for 10 weeks did not negatively affect the fertility of male and female mice, nor did it lead to a significant increase in dominant lethal mutations. []

Q7: Can cyclohexylamine be used in the synthesis of other compounds?

A7: Yes, cyclohexylamine is a versatile compound with applications in organic synthesis. For instance, it serves as a reagent in the preparation of high-purity N,N’-dicyclohexylthiourea, a compound with various industrial uses. This specific synthesis method, utilizing water as a solvent instead of flammable organic solvents, offers a safer and more environmentally friendly approach. []

Q8: Are there any catalytic applications for cyclohexylamine?

A8: While cyclohexylamine itself might not possess direct catalytic properties, it plays a crucial role in understanding the stereochemistry of catalytic reactions. For instance, studies on the hydrodenitrogenation of cyclohexylamine and its derivatives over sulfided Ni-Mo/γ-Al₂O₃ catalysts revealed valuable insights into the mechanism of amine group removal. The research highlighted the preference for β-elimination, the influence of stereochemical configuration on the elimination rate, and the role of surface SH or OH groups in facilitating anti-elimination. []

Q9: Can cyclohexylamine be produced from renewable resources?

A9: Yes, recent research demonstrates the direct conversion of phenols, which can be derived from biomass, to primary cyclohexylamines using a rhodium catalyst. This method offers a sustainable alternative to traditional petrochemical-based production routes. []

Q10: Is cyclohexylamine compatible with different materials?

A10: Cyclohexylamine exhibits compatibility with various materials, making it suitable for specific applications. For example, cyclohexylamine carbonate shows promise as a vapor phase corrosion inhibitor for lead objects, particularly those stored in museum environments. Its ability to effectively protect both untreated and corroded lead surfaces from the damaging effects of acetic acid vapor makes it a valuable tool in conservation efforts. []

Q11: What analytical techniques are employed for cyclohexylamine detection and quantification?

A11: Several methods are available for cyclohexylamine analysis. * Electron-capture gas chromatography: This highly sensitive technique allows for the determination of trace amounts of cyclohexylamine in various matrices, including cyclamates, soft drinks, and urine. []* Spectrophotometry: This method, often coupled with flow injection analysis and chemometric methods like principal component artificial neural networks, enables the simultaneous determination of cyclohexylamine and other compounds like aniline in mixtures. [, ]* Ion chromatography: This technique offers a sensitive and selective approach to quantify cyclohexylamine in aqueous solutions, even in the presence of other potentially interfering compounds like ammonia and hydrazine. []

Q12: Can you elaborate on the use of cyclohexylamine in spectrophotometric methods?

A12: Cyclohexylamine reacts with specific reagents to form spectrophotometrically active derivatives, allowing for its quantification. For instance, its reaction with bis(acetylacetoneethylendiamine)tributylphosphine cobalt(III) perchlorate in the presence of Triton X-100 forms a complex suitable for analysis. [] Similarly, reaction with 1,2-naphthoquinone-4-sulfonate generates another detectable derivative. [] These methods often benefit from chemometric techniques like principal component regression, partial least squares regression, and artificial neural networks to deconvolve overlapping spectral data and improve accuracy.